N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide

• IUPAC Name: 2-(3-methylphenoxy)ethylcarbamothioyl N,N-dimethylcarbamodithioate
• InChI: InChI=1S/C13H18N2OS3/c1-10-5-4-6-11(9-10)16-8-7-14-12(17)19-13(18)15(2)3/h4-6,9H,7-8H2,1-3H3,(H,14,17)
• InChI Key: TZSQGOFVBCMOJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCNC(=S)SC(=S)N(C)C
• Molecular Formula: C13H18N2OS3
• Molecular Weight: 314.5 g/mol

Description

N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide, also known as DMTD, is a chemical compound that has gained attention in scientific research due to its potential applications in agriculture and medicine. DMTD belongs to the family of carbonotrithioate compounds, which are known for their antifungal and antibacterial properties.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide is not fully understood. However, it is believed that N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide acts by inhibiting the activity of enzymes involved in the synthesis of important cellular components, such as proteins and nucleic acids. This inhibition leads to the disruption of cellular processes and ultimately, cell death.
Biochemical and Physiological Effects:
N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has been shown to have low toxicity in animals and humans. However, it is important to note that N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has not been extensively tested for its toxicity and safety. In terms of its biochemical and physiological effects, N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has been shown to induce oxidative stress and inflammation in cells. It has also been shown to affect the expression of genes involved in various cellular processes, such as cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide in lab experiments is its low cost and ease of synthesis. N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide can be synthesized in large quantities and is relatively stable under normal laboratory conditions. However, one limitation of using N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide is its limited solubility in water, which can make it difficult to use in certain experiments. Additionally, N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has not been extensively tested for its toxicity and safety, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide. One area of research could focus on the development of new formulations of N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide that increase its solubility in water and improve its efficacy as a fungicide or antibacterial agent. Another area of research could focus on the mechanism of action of N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide and its effects on cellular processes. Additionally, research could be conducted to test the safety and toxicity of N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide in animals and humans, which could pave the way for its use in medicine.

Synthesis Methods

N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide can be synthesized using a two-step process. In the first step, 3-methylphenol is reacted with ethylene oxide in the presence of potassium hydroxide to form 2-(3-methylphenoxy)ethyl alcohol. In the second step, the alcohol is reacted with carbon disulfide and dimethylamine to form N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide. The synthesis of N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide is relatively simple and can be scaled up for industrial production.

Scientific Research Applications

N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has been shown to have antifungal and antibacterial properties, making it a potential candidate for use in agriculture and medicine. In agriculture, N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has been tested as a fungicide and has shown promising results in controlling the growth of various fungi, including Fusarium oxysporum and Botrytis cinerea. In medicine, N,N-dimethyl-N'-[2-(3-methylphenoxy)ethyl]dicarbonotrithioic diamide has been tested as an antibacterial agent and has shown activity against various bacteria, including Staphylococcus aureus and Escherichia coli.